Cas no 380876-13-1 (4-[(5Z)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]-N-[3-(trifluoromethyl)phenyl]butanamide)

• Product Name: 4-[(5Z)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]-N-[3-(trifluoromethyl)phenyl]butanamide
• CAS No: 380876-13-1
• Molecular Formula: C₁₉H₁₅F₃N₂O₂S₃
• Molecular Weight: 456.524811029434
• CID: 5830082
• PubChem ID: 1899672

4-[(5Z)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]-N-[3-(trifluoromethyl)phenyl]butanamide Properties

Names and Identifiers

• (Z)-4-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)-N-(3-(trifluoromethyl)phenyl)butanamide
• 3-Thiazolidinebutanamide, 4-oxo-5-(2-thienylmethylene)-2-thioxo-N-[3-(trifluoromethyl)phenyl]-
• 380876-13-1
• WAY-270781
• SCHEMBL12008836
• AKOS002213719
• HMS1423J02
• AJVADSXABTZNDL-PTNGSMBKSA-N
• 4-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[3-(trifluoromethyl)phenyl]butanamide
• 4-[(5Z)-4-oxo-2-sulfanylidene-5-[(thiophen-2-yl)methylidene]-1,3-thiazolidin-3-yl]-N-[3-(trifluoromethyl)phenyl]butanamide
• F0881-0068

• InChIKey： AJVADSXABTZNDL-UHFFFAOYSA-N
• Inchi： 1S/C19H15F3N2O2S3/c20-19(21,22)12-4-1-5-13(10-12)23-16(25)7-2-8-24-17(26)15(29-18(24)27)11-14-6-3-9-28-14/h1,3-6,9-11H,2,7-8H2,(H,23,25)
• SMILES： S1C(=CC2SC=CC=2)C(=O)N(CCCC(NC2=CC=CC(C(F)(F)F)=C2)=O)C1=S

Computed Properties

• Exact Mass: 456.02477573g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 456.02477573g/mol
• Heavy Atom Count: 29
• Complexity: 684
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes